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Compound of Interest

Compound Name: Sodium arsanilate

Cat. No.: B089768 Get Quote

An In-depth Technical Guide to Sodium
Arsanilate
This technical guide provides a comprehensive overview of sodium arsanilate, including its

chemical identity, physicochemical properties, historical synthesis, and toxicological

mechanisms. The information is intended for researchers, scientists, and professionals in drug

development and chemical safety.

Chemical Identity and Structure
Sodium arsanilate, historically known by the trade name Atoxyl, is an organoarsenic

compound.[1][2][3] It was one of the first organoarsenicals to be used in medicine but was

ultimately found to be too toxic for human use.[2][3]

CAS Number: 127-85-5[1][2][4][5][6]

Molecular Formula: C₆H₇AsNNaO₃[2][4][7]

IUPAC Name: sodium (4-aminophenyl)-hydroxyarsinate[2][5]

Synonyms: (4-Aminophenyl)arsonic acid sodium salt, Arsamin, Atoxyl, Sodium

aminarsonate, Sodium p-aminobenzenearsonate, Sodium p-aminophenylarsonate.[1][4][6][7]
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The chemical structure of sodium arsanilate is provided below, represented by its SMILES

notation: C1=CC(=CC=C1N)--INVALID-LINK--(O)[O-].[Na+].[1][2][5]

Physicochemical and Toxicological Data
The key quantitative properties of sodium arsanilate are summarized in the table below. The

compound appears as a white, odorless, crystalline powder.[1][5]

Property Value Reference(s)

Molecular Weight 239.04 g/mol [5][7]

Solubility

Soluble in 3 parts water; 150

parts alcohol. Practically

insoluble in chloroform and

ether.

[5]

LD₅₀ (Mouse, i.v.) 335 mg/kg [2]

LD₅₀ (Rat, i.v.) 335 mg/kg [2]

LD₅₀ (Rat, s.c.) 75 mg/kg [2]

Experimental Protocols
Due to its toxicity, the use of sodium arsanilate is now largely historical or limited to specific

veterinary or laboratory applications.[3] The most well-documented experimental protocol is its

synthesis, which is derived from the Béchamp reaction for its parent compound, arsanilic acid.

Protocol: Synthesis of Sodium Arsanilate via Arsanilic Acid (Béchamp Reaction)

This protocol describes the synthesis of arsanilic acid, which is then converted to its sodium

salt.[3][8]

Reaction Setup: Aniline and arsenic acid are heated together. This process facilitates an

electrophilic aromatic substitution.[3]

Reaction Mixture Processing: The resulting mixture is poured into water. A solution of sodium

hydroxide is added to the mixture, which results in the formation of two distinct layers: a
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lower aqueous alkaline layer and an upper aniline layer.[8]

Isolation of Arsanilic Acid: The layers are separated. To obtain free arsanilic acid, the

aqueous alkaline solution is carefully acidified with concentrated hydrochloric acid until a

specific pH is reached (indicated by a color change from purple to faint yellow using

bromophenol blue indicator).[8]

Crystallization: The solution is allowed to stand, often overnight, to allow for the complete

precipitation of arsanilic acid crystals. The crystals are then filtered.[8]

Conversion to Sodium Arsanilate: To obtain the sodium salt, the purified arsanilic acid is

dissolved in an aqueous solution containing an equimolar amount of sodium hydroxide. The

resulting solution can then be evaporated to yield solid sodium arsanilate. (This step is a

standard acid-base neutralization).

Visualized Workflows and Pathways
Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of arsanilic acid, the

precursor to sodium arsanilate, based on the Béchamp reaction.
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Synthesis of Arsanilic Acid (Béchamp Reaction)

Reactants
Aniline + Arsenic Acid
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4. Precipitate
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Caption: Logical workflow for the synthesis of arsanilic acid.
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Proposed Mechanism of Toxicity

The toxicity of organoarsenicals like sodium arsanilate is complex. The diagram below

outlines a simplified proposed pathway for arsenic-induced cellular damage. Arsenicals can

induce oxidative stress and interfere with critical cellular processes, potentially leading to

carcinogenicity.[1]

Proposed Cellular Toxicity Pathway of Arsenicals

Arsenical Compound
(e.g., Sodium Arsanilate)

Increased H₂O₂ Production Binding to Tubulin

Altered DNA Repair & MethylationOxidative Stress

Cellular Damage & Carcinogenesis

Mitotic Arrest & Aneuploidy

Click to download full resolution via product page

Caption: High-level overview of arsenical-induced cellular toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/23670523
https://pubchem.ncbi.nlm.nih.gov/compound/23670523
https://fr.wikipedia.org/wiki/Arsanilate_de_sodium
https://en.wikipedia.org/wiki/Arsanilic_acid
https://haz-map.com/Agents/7073
https://www.benchchem.com/product/b089768
https://www.spectrumchemical.com/media/sds/S1788_AGHS.pdf
https://www.pharmacompass.com/chemistry-chemical-name/sodium-arsanilate
https://www.pharmacompass.com/chemistry-chemical-name/sodium-arsanilate
http://orgsyn.org/demo.aspx?prep=cv1p0070
https://www.benchchem.com/product/b089768#sodium-arsanilate-cas-number-and-chemical-structure
https://www.benchchem.com/product/b089768#sodium-arsanilate-cas-number-and-chemical-structure
https://www.benchchem.com/product/b089768#sodium-arsanilate-cas-number-and-chemical-structure
https://www.benchchem.com/product/b089768#sodium-arsanilate-cas-number-and-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089768?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

